1-Methylphenazine

• IUPAC Name: 1-methylphenazine
• InChI: InChI=1S/C13H10N2/c1-9-5-4-8-12-13(9)15-11-7-3-2-6-10(11)14-12/h2-8H,1H3
• InChI Key: WBVSERCLMQZOBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC3=CC=CC=C3N=C12
• Molecular Formula: C13H10N2
• DSSTOX Substance ID: DTXSID90345735
• Molecular Weight: 194.23 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1016-59-7

Description

1-Methylphenazine, also known as 1-methoxy-5-Methylphenazinium (methyl sulfate), is a photochemically stable electron carrier. It mediates electron transport between NADPH and various electron acceptors such as tetrazolium dyes. It can be used to visualize NAD-linked dehydrogenase activities.

Synthesis Analysis

The synthesis of phenazines, which includes 1-Methylphenazine, involves several approaches. These include the Wohl–Aue method, Beirut method, condensation of 1,2-diaminobenzenes with 2C-units, reductive cyclization of diphenylamines, oxidative cyclization of 1,2-diaminobenzene/diphenylamines, Pd-catalyzed N-arylation, and multicomponent approaches.

Molecular Structure Analysis

The molecular formula of 1-Methylphenazine is C13H10N2. Its molecular weight is 194.24 g/mol. The structure of 1-Methylphenazine can be analyzed using various spectroscopic techniques, including NMR, FTIR, and MS.

Chemical Reactions Analysis

The chemical reactions involving 1-Methylphenazine are part of the general approaches for the synthesis of phenazines. These include condensation of 1,2-diaminobenzenes with 2C-units, reductive cyclization of diphenylamines, and oxidative cyclization of 1,2-diaminobenzene/diphenylamines.

Physical And Chemical Properties Analysis

1-Methylphenazine has a molecular weight of 194.24 g/mol. It has a melting point of 108 °C.

Scientific Research Applications

• Biosynthetic Pathway Enhancement for Phenazine Derivatives : A study demonstrated the enhanced production of phenazine derivatives including 1-methoxyphenazine through heterologous expression of certain enzymes in Pseudomonas chlororaphis H18, highlighting the potential for biosynthetic pathway engineering for these compounds (Wan et al., 2022).

• Anticancer Properties of Phenazines : Research has associated phenazines with anticancer activity since 1959. These compounds, including 1-methylphenazine, have been explored for their potential in vitro, in vivo, and clinical anticancer applications (Cimmino et al., 2013).

• Electron Mediator Applications : A study synthesized and characterized 1-substituted derivatives of phenazines, examining their stability, reactivity as electron mediators, and potential biochemical applications (Yomo et al., 1989).

• Pesticidal Activity : Research on various phenazines, including 1-methylphenazine, revealed their effectiveness as herbicides and fungicides, with specific derivatives displaying high fungicidal and acaricidal activity (Cross et al., 1969).

• Electrochemical Detection of Phenazine Metabolites : A study utilized transparent carbon ultramicroelectrode arrays for the in vitro detection of phenazine metabolites, including 1-methylphenazine, from Pseudomonas aeruginosa, suggesting applications in understanding virulence mechanisms of this pathogen (Simoska et al., 2018).

• Topoisomerase Targeted Anticancer Drugs : Bis(9-methylphenazine-1-carboxamides) linked with various dicationic chains have shown potential as potent topoisomerase-targeted anticancer drugs in vitro and in vivo (Gamage et al., 2001).

• Antimutagenic Activity : Fluphenazine, a derivative of phenothiazine, has demonstrated antimutagenic activity in short-term tests, reducing the genotoxicity of various mutagens (Gąsiorowski et al., 2001).

Mechanism of Action

While the exact mechanism of action of 1-Methylphenazine is not clear, it has been shown to act as a norepinephrine and dopamine reuptake inhibitor (NDRI), thereby increasing the presence of these neurotransmitters in the extraneuronal space and prolonging their action.

Safety and Hazards

According to the safety data sheet, 1-Methylphenazine causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Future Directions

Phenazines, including 1-Methylphenazine, have significant applications in both medicinal and industrial fields due to their diverse range of biological properties. They have been recognized for their antimicrobial, antitumor, antioxidant, antimalarial, and neuroprotectant properties. Therefore, future research directions could involve exploring new synthetic routes and applications for 1-Methylphenazine.